Cas no 2229317-26-2 (3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine)

• Product Name: 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine
• CAS No: 2229317-26-2
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6399555
• PubChem ID: 165876187
• Update Time: 2025-10-05

3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine
• 3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}piperidine
• EN300-1740424
• 2229317-26-2

• Inchi： 1S/C13H23N3O/c1-9(2)16-11(4)13(10(3)15-16)17-12-6-5-7-14-8-12/h9,12,14H,5-8H2,1-4H3
• InChI Key： YIJYSAMAIDPELM-UHFFFAOYSA-N
• SMILES： O(C1C(C)=NN(C(C)C)C=1C)C1CNCCC1

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine

Introduction to 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine (CAS No. 2229317-26-2)

3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine, with the CAS number 2229317-26-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and features a unique structural arrangement that includes a pyrazole ring substituted with methyl and isopropyl groups, as well as an oxygen bridge connecting the piperidine and pyrazole moieties. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 4-hydroxy-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole with 3-chloropiperidine hydrochloride in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yields and purity. The detailed synthetic protocols have been published in several peer-reviewed journals, providing valuable insights into the optimization of reaction conditions and purification methods.

In terms of its chemical properties, 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is moderate, which can be enhanced by adjusting the pH or using co-solvents. The compound is stable under standard laboratory conditions but should be stored in a dry and cool environment to prevent degradation. Spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize the structure and purity of this compound, confirming its identity and ensuring its suitability for further biological studies.

The biological activity of 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine has been investigated in various preclinical models. Initial studies have shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated promising neuroprotective effects in cellular models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific indications such as chronic inflammatory disorders and neurodegenerative diseases.

Beyond its therapeutic applications, 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine has also shown promise as a research tool in chemical biology. Its unique structure allows it to serve as a scaffold for the development of novel ligands that can modulate specific biological pathways. For example, recent studies have explored its use as a probe to investigate the role of G protein-coupled receptors (GPCRs) in cellular signaling processes. These findings have opened new avenues for drug discovery and functional genomics research.

In conclusion, 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}piperidine (CAS No. 2229317-26-2) represents a versatile compound with significant potential in both therapeutic and research contexts. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development and application in various fields of medicinal chemistry and pharmaceutical science.